N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C20H23N5O3/c1-4-6-15-11-18(26)23-20(21-15)25-17(10-14(3)24-25)22-19(27)12-28-16-8-5-7-13(2)9-16/h5,7-11H,4,6,12H2,1-3H3,(H,22,27)(H,21,23,26)
• InChI Key: DRKOGTUPDOXKLB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)COC3=CC=CC(=C3)C
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol

Description

N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyloxy)acetamide is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

• Synthesis of Pyrazolo[3,4-d]pyrimidine Analogues

  Several analogues of potent antitumor agents have been synthesized, showing in vitro cell growth inhibitory activity. These compounds, including pyrazolo[3,4-d]pyrimidine derivatives, have been explored for their potential anticancer properties (Taylor & Patel, 1992).

• Design and Synthesis for Anticancer Agents

  Aryloxy groups attached to the pyrimidine ring in certain acetamide derivatives exhibited appreciable cancer cell growth inhibition against various cancer cell lines, indicating their potential as anticancer agents (Al-Sanea et al., 2020).

Coordination Complexes and Antioxidant Activity

• Coordination Complexes of Pyrazole-Acetamide Derivatives: These compounds have been synthesized and characterized, showing significant antioxidant activity in vitro. This highlights their potential for further exploration in medicinal chemistry and biochemistry (Chkirate et al., 2019).

Antimicrobial and Antitumor Evaluation

• New Pyrazolo[3,4-d]Pyrimidine Derivatives: A series of these derivatives were synthesized and evaluated for antitumor activity against the human breast adenocarcinoma cell line MCF7, with some showing mild to moderate activity. This indicates a potential pathway for the development of new anticancer drugs (El-Morsy et al., 2017).

Synthesis for Antimicrobial Agents

• Heterocycles Incorporating Antipyrine Moiety: The synthesis of new compounds incorporating the antipyrine moiety, with potential antimicrobial agents being evaluated, showcases the versatility of pyrimidine derivatives in developing new therapeutic agents (Bondock et al., 2008).